Cas no 1897972-84-7 (1-3-(difluoromethoxy)phenylcyclopentane-1-carboxylic acid)

• Product Name: 1-3-(difluoromethoxy)phenylcyclopentane-1-carboxylic acid
• CAS No: 1897972-84-7
• MF: C₁₃H₁₄F₂O₃
• MW: 256.245271205902
• CID: 5772075
• PubChem ID: 117393654
• Update Time: 2025-06-14

1-3-(difluoromethoxy)phenylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[3-(difluoromethoxy)phenyl]cyclopentane-1-carboxylic acid
• EN300-1958675
• 1897972-84-7
• 1-3-(difluoromethoxy)phenylcyclopentane-1-carboxylic acid

• Inchi： 1S/C13H14F2O3/c14-12(15)18-10-5-3-4-9(8-10)13(11(16)17)6-1-2-7-13/h3-5,8,12H,1-2,6-7H2,(H,16,17)
• InChI Key： VPMDIVHCMDZMNV-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1(C(=O)O)CCCC1)F

Computed Properties

• Exact Mass: 256.09110063g/mol
• Monoisotopic Mass: 256.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-3-(difluoromethoxy)phenylcyclopentane-1-carboxylic acid

Comprehensive Overview of 1-3-(difluoromethoxy)phenylcyclopentane-1-carboxylic acid (CAS No. 1897972-84-7)

1-3-(difluoromethoxy)phenylcyclopentane-1-carboxylic acid (CAS No. 1897972-84-7) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethoxy group and cyclopentane carboxylic acid moiety, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine.

The compound’s molecular formula and structural properties have been extensively characterized to ensure reproducibility in synthetic pathways. Recent studies highlight its role in enhancing bioavailability and metabolic stability—a critical focus area for modern drug development. With the rise of AI-driven drug design, 1897972-84-7 has been flagged in computational screenings for its favorable ligand efficiency, addressing frequent user queries about "fluorinated compounds in drug discovery" and "optimizing carboxylic acid derivatives."

In agrochemical applications, 1-3-(difluoromethoxy)phenylcyclopentane-1-carboxylic acid demonstrates promise as a precursor for herbicides and plant growth regulators. Its fluorine substitution improves resistance to enzymatic degradation, a sought-after trait in sustainable agriculture. This aligns with trending searches like "eco-friendly fluorinated agrochemicals" and "next-gen crop protection."

From a synthetic chemistry perspective, the compound’s reaction mechanisms and stereochemical outcomes are under investigation. Laboratories prioritize its scalable synthesis, often referencing CAS No. 1897972-84-7 in patents for green chemistry protocols. Such details cater to professionals searching for "cost-effective fluorination techniques" or "cyclopentane derivatives in catalysis."

Analytical methods for 1897972-84-7, including HPLC and NMR spectroscopy, are well-documented, ensuring quality control in industrial settings. The compound’s physicochemical data (e.g., logP, pKa) are frequently cited in pharmacokinetic studies, addressing common questions about "fluorine’s impact on drug solubility."

In summary, 1-3-(difluoromethoxy)phenylcyclopentane-1-carboxylic acid exemplifies the intersection of fluorine chemistry and functional material design. Its versatility across disciplines—from medicinal chemistry to agrochemical innovation—positions it as a compound of enduring relevance, resonating with both academic and industrial audiences.